Cas no 4891-38-7 (Methyl phenylpropiolate)

• Product Name: Methyl phenylpropiolate
• CAS No: 4891-38-7
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00041685
• CID: 45398
• PubChem ID: 87561542
• Update Time: 2025-04-18

Methyl phenylpropiolate Chemical and Physical Properties

Names and Identifiers

• Methyl phenylpropiolate
• Phenylpropiolic acid methyl ester
• methyl 3-phenylpropiolate
• 2-Phenyl-1-carbomethoxyacetylene
• 2-Propynoic acid, 3-phenyl-, methyl ester
• Methyl 3-phenyl-2-propynoate
• Methyl 3-phenylpropynoate
• Methyl phenylacetylenecarboxylate
• Methyl phenylethynecarboxylate
• Methyl phenylpropynoate
• Phenylpropynoic acid methyl ester
• Propiolic acid, phenyl-, methyl ester
• Methyl Phenylpropargylate
• Phenylpropargylic Acid Methyl Ester
• methyl 3-phenylprop-2-ynoate
• JFGWPXKGINUNDH-UHFFFAOYSA-N
• Propiolic acid, 3-phenyl-, methyl ester
• Methyl phenylpropiolate, 98%
• METHYLPHENYLPROPIOLATE
• MethylphenYLpropaLATE
• Methyl 3-phenylpro
• AS-58405
• SY049409
• Q63409032
• D70333
• CS-0063867
• methyl-3-phenyl-2-propynoate
• FT-0628336
• AKOS009159034
• 4891-38-7
• Methy phenylpropiolate
• Methyl phenylpropiolate, 97%
• DTXSID10197637
• 3-phenyl-prop-2-ynoic acid methyl ester
• M2080
• MFCD00041685
• EN300-743466
• SCHEMBL124863
• DA-32659

• MDL： MFCD00041685
• Inchi： 1S/C10H8O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： JFGWPXKGINUNDH-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1C=CC=CC=1)=O
• BRN： 472813

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.086 g/mL at 25 °C(lit.)
• Melting Point: 26°C
• Boiling Point: 103°C/3mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5590(lit.)
• PSA: 26.3
• Solubility: Uncertain

Methyl phenylpropiolate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters